Cas no 1030620-82-6 ((8-Bromodibenzothiophen-2-yl)boronic acid)
1030620-82-6 structure
Product Name:(8-Bromodibenzothiophen-2-yl)boronic acid
CAS No:1030620-82-6
MF:C12H8BBrO2S
MW:306.970721244812
CID:2108464
Update Time:2023-08-03
(8-Bromodibenzothiophen-2-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
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- B-(8-bromo-2-dibenzothienyl)Boronic acid
- Boronic acid, B-(8-bromo-2-dibenzothienyl)-
- (8-Bromodibenzothiophen-2-yl)boronic acid
-
- Inchi: 1S/C12H8BBrO2S/c14-8-2-4-12-10(6-8)9-5-7(13(15)16)1-3-11(9)17-12/h1-6,15-16H
- InChI Key: XJHWVUJZUBCYNA-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C1C=C(B(O)O)C=CC=1S2
Computed Properties
- Exact Mass: 305.952
- Monoisotopic Mass: 305.952
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.7
(8-Bromodibenzothiophen-2-yl)boronic acid Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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